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Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 6-
Methoxy-5-methylnicotinic acid (CAS: 1211531-94-0). Due to the limited availability of
specific quantitative solubility data for this compound in publicly accessible literature, this
document focuses on providing a framework for its solubility assessment. This includes a
detailed, generalized experimental protocol for solubility determination, qualitative solubility
information where available, and quantitative data for structurally related nicotinic acid
derivatives to serve as a valuable reference for researchers. Additionally, this guide presents
logical and experimental workflows through diagrams to aid in the practical application of these
principles.

Introduction to 6-Methoxy-5-methylnicotinic Acid

6-Methoxy-5-methylnicotinic acid is a derivative of nicotinic acid (Vitamin B3). Nicotinic acid
and its derivatives are of significant interest in pharmaceutical and chemical research due to
their diverse biological activities. The solubility of such compounds is a critical physicochemical
parameter that influences their bioavailability, formulation development, and potential
therapeutic applications. Understanding the solubility of 6-Methoxy-5-methylnicotinic acid in
various solvents is therefore a fundamental requirement for its scientific exploration.
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Solubility Data for 6-Methoxy-5-methylnicotinic Acid

A thorough review of scientific literature and chemical databases indicates that specific
guantitative solubility data for 6-Methoxy-5-methylnicotinic acid is not readily available. A
safety data sheet for the compound explicitly states "Solubility no data available"[1].

Solubility of Structurally Related Compounds

To provide a frame of reference for researchers, this section summarizes the available solubility
data for nicotinic acid and 6-methylnicotinic acid, which are structurally similar to 6-Methoxy-5-
methylnicotinic acid. These data can offer insights into the potential solubility behavior of the
target compound.

Table 1: Quantitative Solubility of 6-MethylInicotinic Acid

Solvent Solubility Conditions

Ultrasonic treatment may be
Dimethyl sulfoxide (DMSO) 100 mg/mL needed. Hygroscopic DMSO

can impact solubility.

This data is for 6-Methylnicotinic acid and should be used as a reference only.

Table 2: Qualitative and Quantitative Solubility of Nicotinic Acid

Solvent Solubility

Water Sparingly soluble[2]
Dimethyl sulfoxide (DMSO) ~1 mg/mL
Dimethylformamide (DMF) ~1 mg/mL

Ethanol Soluble

Methanol Slightly soluble[2]

This data is for Nicotinic Acid and 6-Methylnicotinic acid and should be used as a reference
only.
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The general trend for nicotinic acid solubility is in the order of dimethyl sulfoxide (DMSO) >
ethanol > water > acetone > diethyl ether > acetonitrile[3][4].

Experimental Protocol for Solubility Determination

The following is a detailed, generalized gravimetric method for determining the solubility of a
solid compound like 6-Methoxy-5-methylnicotinic acid in various solvents.

Objective: To determine the equilibrium solubility of 6-Methoxy-5-methylnicotinic acid in a
given solvent at a specific temperature.

Materials:

6-Methoxy-5-methylnicotinic acid

o Selected solvents (e.g., water, ethanol, DMSO, acetone, acetonitrile)
» Analytical balance (accurate to £0.1 mg)
e Thermostatic shaker or water bath
 Vials with screw caps

e Syringe filters (e.g., 0.45 um PTFE)

e Syringes

o Evaporating dishes or pre-weighed vials
e Oven or vacuum oven

Procedure:

» Preparation of Saturated Solutions:

o Add an excess amount of 6-Methoxy-5-methylnicotinic acid to a series of vials, each
containing a known volume of a specific solvent. The presence of undissolved solid is
crucial to ensure saturation.
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o Securely cap the vials to prevent solvent evaporation.
o Equilibration:

o Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g.,
25 °C, 37 °C).

o Agitate the samples for a sufficient period to reach equilibrium. This can range from 24 to
72 hours, depending on the compound and solvent. Preliminary experiments may be
needed to determine the optimal equilibration time.

o Sample Withdrawal and Filtration:

o After equilibration, allow the vials to stand undisturbed in the thermostatic bath for at least
30 minutes to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Attach a syringe filter to the syringe and dispense the clear, saturated solution into a pre-
weighed evaporating dish or vial. This step is critical to remove any undissolved solid
particles.

» Solvent Evaporation:

o Place the evaporating dishes or vials in an oven at a temperature sufficient to evaporate
the solvent without degrading the solute. A vacuum oven at a lower temperature is
preferable to minimize thermal decomposition.

o Evaporate the solvent to dryness.
e Mass Determination and Calculation:

o Once the solvent is completely evaporated, allow the dish or vial to cool to room
temperature in a desiccator to prevent moisture absorption.

o Weigh the dish or vial containing the dried solute on the analytical balance.
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o The mass of the dissolved solid is the final weight minus the initial weight of the empty
dish or vial.

o Calculate the solubility in mg/mL or other desired units using the mass of the dissolved
solid and the volume of the solution withdrawn.

Diagrams of Workflows and Logical Relationships

The following diagrams illustrate the experimental workflow for solubility determination and the
logical relationship of pH on the solubility of an acidic compound.
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Caption: Experimental workflow for gravimetric solubility determination.
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Caption: Influence of pH on the solubility of a carboxylic acid.

Conclusion

While quantitative solubility data for 6-Methoxy-5-methylnicotinic acid remains to be
experimentally determined and published, this guide provides researchers with the necessary
tools to approach this challenge. By referencing the solubility of related nicotinic acid
derivatives and employing the detailed experimental protocol, scientists can systematically
evaluate the solubility profile of this compound. The provided diagrams offer a clear visual
representation of the practical and theoretical considerations involved in solubility assessment,
thereby facilitating further research and development involving 6-Methoxy-5-methylnicotinic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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